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Compound of Interest

Benzyltrimethylammonium
Compound Name: ) ]
tribromide

Cat. No.: B15548377

Essential Safety and Handling Guide for
Benzyltrimethylammonium Tribromide

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Benzyltrimethylammonium
tribromide. The following procedural guidance outlines operational and disposal plans to
ensure the safe use of this chemical in a laboratory setting.

Hazard Identification and Safety Data

Benzyltrimethylammonium tribromide is a chemical that requires careful handling due to its
hazardous properties. It is known to cause skin and serious eye irritation, and may also cause
respiratory irritation.[1][2][3] Ingestion and inhalation should be avoided.

The table below summarizes key quantitative safety and physical data for
Benzyltrimethylammonium tribromide.
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Parameter Value Source
H315: Causes skin
irritationH319: Causes serious
GHS Hazard Statements o [1][3]
eye irritationH335: May cause
respiratory irritation
P261, P264, P271, P280,
GHS Precautionary
P302+P352,
Statements
P305+P351+P338
CAS Number 111865-47-5 [31[41[5][6]
Molecular Formula C1oH16BrsN [3B1141[5]
Molecular Weight 389.95 g/mol [4117]
Yellow to orange crystalline
Appearance [51[8]
powder
Melting Point 99-101 °C [410718191
Signal Word Warning [1]14]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment must be

worn when handling Benzyltrimethylammonium tribromide:

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against dust particles and splashes.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required to prevent

skin contact. A lab coat or a chemical-resistant apron must also be worn.

o Respiratory Protection: In areas with inadequate ventilation or where dust may be generated,

a NIOSH-approved N95 dust mask or a respirator should be used to prevent inhalation of

harmful dust.[4][9]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational protocol is crucial for the safe handling of
Benzyltrimethylammonium tribromide.

Preparation and Engineering Controls

o Work in a well-ventilated area, preferably within a certified chemical fume hood.
o Ensure that an eyewash station and a safety shower are easily accessible.
 Remove all potential ignition sources from the handling area.

» Before starting, ensure all required PPE is correctly worn.

Handling the Chemical

o To prevent the generation of airborne dust, handle the solid chemical with care, using a
spatula or other appropriate tools.

e If transferring the chemical, do so slowly and carefully to minimize dust.

o Keep the container tightly closed when not in use.

Spill and Leak Cleanup

« In the event of a small spill, carefully sweep or vacuum the material. Avoid creating dust
during the cleanup process.

» Place the collected material into a suitable, clearly labeled container for disposal.
» For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

All waste containing Benzyltrimethylammonium tribromide must be treated as hazardous
waste.

o Waste Collection: Collect all waste material, including any contaminated PPE, in a
designated and properly labeled hazardous waste container.
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» Container Labeling: Ensure the waste container is clearly labeled with the chemical name
and associated hazards.

» Disposal: Dispose of the hazardous waste through a licensed disposal company, following all
local, state, and federal regulations.[10] Do not dispose of this chemical down the drain or in
regular trash.

Experimental Workflow Visualization

The following diagram illustrates the key decision points and procedural flow for the safe
handling and disposal of Benzyltrimethylammonium tribromide.
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Workflow for Handling Benzyltrimethylammonium Tribromide
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Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15548377?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

